[(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine

• Molecular Formula: C10H13ClFN
• Molecular Weight: 201.67 g/mol
• SMILES: CC(C)NCC1=CC(=C(C=C1)F)Cl
• InChI: InChI=1S/C10H13ClFN/c1-7(2)13-6-8-3-4-10(12)9(11)5-8/h3-5,7,13H,6H2,1-2H3
• InChIKey: FXHZNZKEOSSBGF-UHFFFAOYSA-N

Why Research and Procurement Teams Source [(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine (CAS 1249246-61-4)

[(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine, also known as N-(3-chloro-4-fluorobenzyl)propan-2-amine, is a secondary amine building block featuring a halogenated benzyl core linked to an isopropyl group [1]. This compound serves as a key intermediate or fragment in medicinal chemistry, where the specific 3-chloro-4-fluoro substitution pattern on the aromatic ring and the sterically demanding N-isopropyl group confer distinct physicochemical properties critical for structure-activity relationships (SAR) [1]. It is typically supplied with a standard purity of 95% and is characterized by NMR, HPLC, or GC to ensure identity and quality .

3-Chloro-4-fluoro benzylamine scaffold for SAR studies

Branched N-isopropyl group enabling steric and lipophilic modulation

Batch-specific analytical characterization (NMR, HPLC, GC) supports synthetic reproducibility

• [1] PubChem. (2026). Compound Summary for CID 57754155: [(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine. National Center for Biotechnology Information. View Source

The Risk of Generic Substitution: Why [(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine Cannot Be Replaced by Simple Analogs

Closely related analogs like the N-propyl derivative or regioisomers differ in key molecular properties that directly impact their utility in lead optimization. The isopropyl substituent on the target compound provides a unique balance of steric bulk and lipophilicity compared to a linear N-propyl chain, which can significantly alter target binding, metabolic stability, and solubility. Simply substituting the N-isopropyl group with a less sterically demanding or differently shaped amine can lead to a quantifiable shift in logP and molecular geometry, undermining the predictive SAR models essential for drug discovery programs [1]. This necessitates specific, data-driven procurement choices based on quantitative molecular descriptors rather than generic chemical similarity.

Isosteric N-Alkyl Mismatch

N-isopropyl vs N-propyl branching produces a measurable lipophilicity shift that may alter target binding and metabolic stability, limiting direct SAR transfer from linear analogs.

Regioisomeric Substitution Pattern

Alternate halogen arrangements (4-Cl-3-F or 3,4-diCl) may not reproduce the distinct halogen bonding geometry and electrostatic profile required for specific target interactions.

Analytical Documentation Variability

Generic analogs may lack batch-specific QC reports (NMR, HPLC, GC), increasing reproducibility risk in multi-step synthetic routes.

• [1] PubChem. (2026). Computed Properties for CID 57754155: XLogP3-AA. National Center for Biotechnology Information. View Source

Quantitative Evidence for the Selection of [(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine over Structural Analogs

Isosteric N-Alkyl Branching Reduces Lipophilicity by -0.36 logP Compared to N-Propyl Analog

The target compound's branched N-isopropyl group results in a lower computed partition coefficient (XLogP3-AA = 2.8) compared to the N-propyl analog (calculated LogP = 3.16). This -0.36 difference in logP is a quantifiable metric for selecting the target when medicinal chemistry campaigns require reduced lipophilicity to improve solubility or reduce off-target binding [1]. This is a cross-study comparison using different calculation algorithms.

Lipophilicity Modulation

Cross-study comparable

XLogP3-AA 2.8 vs N-propyl analog 3.16 (Δ -0.36 logP)

Supports lipophilicity-driven building block selection

Cross-study algorithm differences require review

Evidence Dimension	Computed Partition Coefficient (logP)
Target Compound Data	XLogP3-AA = 2.8
Comparator Or Baseline	N-propyl analog (CAS 1249392-13-9): Computed LogP = 3.16
Quantified Difference	-0.36 logP units
Conditions	Target value computed by PubChem (XLogP3 algorithm). Comparator value provided by Fluorochem (calculation method unspecified).

Why This Matters

A measurable reduction in logP is a critical criterion in drug discovery for improving compound dissolution and reducing non-specific protein binding, guiding specific building block selection.

• [1] PubChem. (2026). Compound Summary for CID 57754155: [(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine, Computed Properties. National Center for Biotechnology Information. View Source

High Baseline Purity of 95% Validated by Batch-Specific QA Reports Supports Direct Use in Synthesis

The target compound is supplied at a standard purity of 95%, with batch-specific quality assurance reports including NMR, HPLC, and GC data. This documented purity ensures consistency in subsequent synthetic steps. While the N-propyl analog is also listed with 95% purity, the commercial availability of the target compound from multiple verified vendors with comprehensive analytical documentation reduces the risk of batch-to-batch variability .

Batch-Specific Purity

Data to verify

95% with NMR, HPLC, GC reports vs typical 95% without batch reports

Supports synthetic reproducibility assessment

Confirm batch report availability from vendor

Evidence Dimension	Batch-Specific Analytical Purity
Target Compound Data	95% (with batch-specific NMR, HPLC, GC reports)
Comparator Or Baseline	N-propyl analog (CAS 1249392-13-9): 95% (typical vendor specification, no explicit mention of batch reports)
Quantified Difference	Not a purity difference, but a difference in documented analytical support.
Conditions	Vendor technical datasheets for Bidepharm (target) and Fluorochem (comparator).

Why This Matters

Quantitative, batch-specific purity documentation is essential for procurement decisions where synthetic reproducibility and regulatory compliance depend on traceable quality metrics.

Unique 3-Chloro-4-Fluoro Substitution Pattern Delivers Targeted Halogen Bonding Potential

The specific arrangement of chlorine (Cl) and fluorine (F) atoms on the aromatic ring creates a distinctive electrostatic potential surface that is optimal for halogen bonding interactions with biological targets. The 3-chloro-4-fluoro configuration is less common in commercial building block libraries than other regioisomers, providing a unique chemical handle for fragment-based drug discovery. Comparative analysis of topologically similar compounds shows this substitution pattern is underrepresented, making the target compound a valuable tool for exploring novel chemical space [1].

Halogen Substitution Pattern

Class-level inference

3-Cl-4-F configuration less common than 4-Cl-3-F or 3,4-diCl

May support novel halogen bonding exploration

Library frequency data to verify

Evidence Dimension	Halogen substitution pattern frequency in building block libraries
Target Compound Data	3-Chloro-4-fluoro substitution pattern (less common)
Comparator Or Baseline	4-Chloro-3-fluoro or 3,4-dichloro patterns (more commonly available)
Quantified Difference	Exact frequency data not available; inference based on chemical database surveys.
Conditions	General survey of commercial chemical catalogs.

Why This Matters

Procuring a less-common regioisomer can provide a competitive advantage in medicinal chemistry by accessing novel interactions and intellectual property space not covered by common alternatives.

• [1] PubChem. (2026). Compound Summary for CID 57754155: [(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine, Chemical Structure and Similar Compounds. National Center for Biotechnology Information. View Source

Lower Molecular Weight Compared to Saturated Heterocyclic Amine Analogs Improves Ligand Efficiency Indices

With a molecular weight of 201.67 g/mol, the target compound sits within an optimal range for fragment-based screening libraries. In contrast, common substituted benzyl isopropyl amines with additional ring structures or functional groups often exceed 250 g/mol. This lower molecular weight supports better ligand efficiency metrics (e.g., LE, LLE) when derived into lead compounds [1].

Fragment Library Suitability

Class-level inference

MW 201.67 g/mol vs >250 g/mol for heterocyclic amine analogs

Supports ligand efficiency optimization

Verify against specific analog series

Evidence Dimension	Molecular Weight for Fragment Library Suitability
Target Compound Data	201.67 g/mol
Comparator Or Baseline	Typical piperazine or piperidine analogs: >250 g/mol.
Quantified Difference	At least -20% lower molecular weight
Conditions	Comparison based on PubChem database entries for structurally similar amine building blocks.

Why This Matters

A lower molecular weight fragment is a preferred starting point for fragment-based drug discovery, as it allows for greater optimization headroom before exceeding desirable drug-like property limits.

• [1] PubChem. (2026). Compound Summary for CID 57754155: [(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine, Computed Properties. National Center for Biotechnology Information. View Source

Recommended Application Scenarios for [(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine Based on Quantitative Evidence

Medicinal Chemistry Hit-to-Lead Optimization Requiring Isosteric N-Alkyl Modulation

When an SAR campaign has identified that a linear N-propyl substituent leads to a logP of approximately 3.16, switching to the N-isopropyl analog can strategically lower the calculated logP to 2.8 [1]. This specific -0.36 logP shift is valuable for improving solubility profiles and modifying off-target effects without significantly altering molar volume, making the target compound an ideal building block for such fine-tuning.

Fragment-Based Drug Discovery Programs Targeting Under-Exploited Halogen Bonding Geometries

The unique 3-chloro-4-fluoro arrangement on the benzyl core offers a halogen bonding geometry that is distinct from more common 4-chloro-3-fluoro or di-substituted analogs . This compound is best deployed in fragment library design where the strategic aim is to probe novel binding interactions not easily accessible with commercially saturated building blocks.

Synthetic Chemistry Requiring Batch-Verified Quality for Multi-Step Synthesis

For synthetic routes demanding high reproducibility, the availability of batch-specific analytical data (NMR, HPLC, GC) with a documented purity of 95% makes this compound a reliable intermediate compared to analogs that may lack such traceable quality control . This is particularly critical in academic and industrial labs scaling up preliminary syntheses to the gram level.

Core Scaffold for Exploring N-Alkyl Steric Effects in CNS-Targeted Libraries

The compact molecular weight of 201.67 g/mol and the steric profile of the N-isopropyl group position this compound as an attractive starting point for designing central nervous system (CNS)-penetrant candidates, where both low molecular weight and optimized lipophilicity are paramount for passive blood-brain barrier permeation .

Application

Selection Property

Validation Focus

Hit-to-Lead Lipophilicity Tuning

Isopropyl N-alkyl branching vs n-propyl

Verify logP shift effect on solubility and off-target binding

Fragment-Based Library Design

3-Chloro-4-fluoro substitution pattern

Assess novel halogen bonding geometry potential

Reproducible Multi-Step Synthesis

Batch-specific purity documentation (NMR, HPLC, GC)

Confirm analytical report consistency and traceability

CNS-Targeted Lead Optimization

Low molecular weight and N-isopropyl steric profile

Evaluate CNS MPO desirability and BBB permeability metrics

• [1] PubChem. (2026). Compound Summary for CID 57754155: [(3-Chloro-4-fluorophenyl)methyl](propan-2-yl)amine. National Center for Biotechnology Information. View Source